![molecular formula C12H13NO3S B7541504 Methyl 4-(1,3-benzoxazol-2-ylsulfanyl)butanoate](/img/structure/B7541504.png)
Methyl 4-(1,3-benzoxazol-2-ylsulfanyl)butanoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 4-(1,3-benzoxazol-2-ylsulfanyl)butanoate, also known as MBBS, is a novel compound that has gained attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of Methyl 4-(1,3-benzoxazol-2-ylsulfanyl)butanoate is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins, such as acetylcholinesterase and beta-secretase, which are involved in the development of Alzheimer's disease. It has also been found to induce apoptosis in cancer cells by activating caspase-3 and caspase-9.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects, including the inhibition of acetylcholinesterase activity, the reduction of amyloid beta peptide aggregation, and the induction of apoptosis in cancer cells. It has also been found to have antioxidant and anti-inflammatory properties.
Advantages and Limitations for Lab Experiments
One advantage of using Methyl 4-(1,3-benzoxazol-2-ylsulfanyl)butanoate in lab experiments is its high sensitivity and selectivity as a fluorescent probe for thiols. However, its low solubility in water can limit its application in aqueous environments. Additionally, its potential toxicity and lack of in vivo studies can pose limitations to its use in biological systems.
Future Directions
There are several future directions for the study of Methyl 4-(1,3-benzoxazol-2-ylsulfanyl)butanoate, including its optimization as a fluorescent probe for thiols, its modification for increased solubility in aqueous environments, and its in vivo evaluation for its potential use as an anti-cancer and anti-Alzheimer's disease agent. Furthermore, its potential as a drug delivery system and as a scaffold for the development of new compounds should also be explored.
Conclusion:
In conclusion, this compound is a novel compound that has shown promising results in various scientific research applications, including its use as a fluorescent probe for thiols and as a potential anti-cancer and anti-Alzheimer's disease agent. However, further studies are required to fully understand its mechanism of action and to evaluate its potential toxicity and in vivo efficacy. The future directions for the study of this compound are vast, and its potential applications in various fields make it an exciting area of research.
Synthesis Methods
The synthesis of Methyl 4-(1,3-benzoxazol-2-ylsulfanyl)butanoate involves the condensation of 2-amino-5-methylbenzenesulfanyl chloride with ethyl 4-bromobutanoate, followed by cyclization and methylation. The yield of the final product is around 60%, and the purity can be increased by recrystallization.
Scientific Research Applications
Methyl 4-(1,3-benzoxazol-2-ylsulfanyl)butanoate has been found to have various scientific research applications, including its use as a fluorescent probe for the detection of thiols and as a potential anti-cancer agent. It has also been studied for its potential use in the treatment of Alzheimer's disease, as it has been found to inhibit the aggregation of amyloid beta peptides.
properties
IUPAC Name |
methyl 4-(1,3-benzoxazol-2-ylsulfanyl)butanoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13NO3S/c1-15-11(14)7-4-8-17-12-13-9-5-2-3-6-10(9)16-12/h2-3,5-6H,4,7-8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LZJGEUXLIYUICD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CCCSC1=NC2=CC=CC=C2O1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.